2-(1,5-Dimethyl-3-oxo-2-phenylpyrazol-4-yl)benzo[de]isoquinoline-1,3-dione

• IUPAC Name: 2-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)benzo[de]isoquinoline-1,3-dione
• InChI: InChI=1S/C23H17N3O3/c1-14-20(23(29)26(24(14)2)16-10-4-3-5-11-16)25-21(27)17-12-6-8-15-9-7-13-18(19(15)17)22(25)28/h3-13H,1-2H3
• InChI Key: RYADUHJRXKVSOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N3C(=O)C4=CC=CC5=C4C(=CC=C5)C3=O
• Molecular Formula: C23H17N3O3
• Molecular Weight: 383.4 g/mol

Description

2-(1,5-Dimethyl-3-oxo-2-phenylpyrazol-4-yl)benzo[de]isoquinoline-1,3-dione is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicine, pharmacology, and biochemistry. This compound is commonly referred to as DMPIQ, and it is known for its unique chemical structure and properties.

Scientific Research Applications

Organic Electronics

Thermally Activated Delayed Fluorescent Emitters

One significant application of benzoisoquinoline-1,3-dione derivatives, which share a structural similarity with the specified compound, is in the development of thermally activated delayed fluorescent (TADF) emitters. These compounds are designed to achieve high quantum efficiency in red TADF devices by leveraging the strong electron-deficient nature of the benzoisoquinoline-1,3-dione acceptor moiety. This approach has opened new avenues for creating efficient organic light-emitting diodes (OLEDs) with enhanced performance characteristics (Yun & Lee, 2017).

Biomedical Research

Antiviral Research

Compounds structurally related to 2-(1,5-Dimethyl-3-oxo-2-phenylpyrazol-4-yl)benzo[de]isoquinoline-1,3-dione have shown potential in antiviral research. Specifically, derivatives of benzo[de]isoquinoline-1,3-diones have exhibited inhibitory activity against the replication of herpes simplex and vaccinia viruses in chick embryo cell cultures. These findings suggest the potential for these compounds to be developed into antiviral agents for treating infections caused by these viruses (GARCIA-GANCEDO et al., 1979).

Organic Synthesis and Material Science

Luminescent Materials

Another domain where benzo[de]isoquinoline-1,3-dione derivatives, akin to the specified chemical, find application is in the synthesis of luminescent materials. These compounds have been studied for their potential use in photophysical applications, demonstrating capabilities as pH probes and metal ion sensors. Their fluorescence properties have been explored in organic solvents, revealing promising characteristics for sensor applications and the study of photo-induced electron transfer processes (Gan et al., 2003).

Mechanism of Action

Target of Action

It has been shown to have a good binding interaction with the targeted amino acids of ampicillin-ctx-m-15

Mode of Action

The compound interacts with its targets through various intermolecular interactions, including hydrogen bonding and interactions involving π-rings . These interactions stabilize the supramolecular assembly of the compound, allowing it to bind effectively to its targets .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its ability to interact with its targets .